Cas no 1820720-64-6 ((2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile)

• Product Name: (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile
• CAS No: 1820720-64-6
• MF: C₁₂H₈ClN₃S₃
• MW: 325.860016822815
• CID: 5246048
• Update Time: 2025-10-23

(2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile
• 1H-Imidazole-1-acetonitrile, α-[4-(5-chloro-2-thienyl)-1,3-dithiolan-2-ylidene]-

• Inchi： 1S/C12H8ClN3S3/c13-11-2-1-9(18-11)10-6-17-12(19-10)8(5-14)16-4-3-15-7-16/h1-4,7,10H,6H2/b12-8+
• InChI Key： XEOBXWNFELVMJI-XYOKQWHBSA-N
• SMILES： ClC1=CC=C(C2CS/C(=C(/C#N)\N3C=NC=C3)/S2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 3.4
• Topological Polar Surface Area: 120

Additional information on (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile

Comprehensive Analysis of (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile (CAS 1820720-64-6)

The compound (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile (CAS 1820720-64-6) is a highly specialized organic molecule with a unique structural framework. Its 1,3-dithiolane core, combined with imidazole and chlorothiophene moieties, makes it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "synthesis of heterocyclic compounds" and "functionalized acetonitrile derivatives."

One of the most searched topics in organic chemistry is the "design of bioactive molecules," and this compound exemplifies how structural modifications can enhance functionality. The presence of a chlorothiophene group introduces electron-withdrawing characteristics, while the imidazole ring contributes to potential hydrogen bonding interactions. Researchers exploring "small molecule drug discovery" or "molecular electronics" will find this compound particularly intriguing due to its conjugated system and polarizable sulfur atoms.

In the context of sustainability, the demand for "green synthesis methods" has grown exponentially. While CAS 1820720-64-6 is typically synthesized via multi-step organic reactions, recent advancements in "catalyst-free cyclization" and "solvent-free conditions" could optimize its production. Its dithiolane scaffold also aligns with studies on "redox-active materials," a hot topic in energy storage research. These connections highlight its versatility beyond traditional applications.

Analytical techniques such as "NMR spectroscopy" and "high-resolution mass spectrometry" are critical for characterizing this compound. Users frequently search for "spectral data interpretation" or "structural elucidation tools," and this molecule's distinct 1H-NMR peaks (e.g., from the imidazole proton) serve as a practical case study. Computational chemists investigating "molecular docking simulations" may also leverage its rigid dithiolane-2-ylidene backbone for modeling studies.

The compound’s potential in "antimicrobial agents" research is another area of interest. Its chlorothiophene and imidazole components are known pharmacophores, prompting queries like "structure-activity relationships in thiophene derivatives." However, rigorous biological testing is required to validate such hypotheses. Meanwhile, material scientists exploring "conductive polymers" might investigate its π-conjugated system for organic semiconductor applications.

From a commercial perspective, suppliers often encounter searches for "high-purity specialty chemicals" or "custom synthesis services." Ensuring batch consistency for CAS 1820720-64-6 demands stringent quality control, given its complex structure. Regulatory compliance with "REACH guidelines" and "GMP standards" remains paramount, though the compound is not classified under hazardous categories.

In summary, (2E)-2-[4-(5-Chlorothiophen-2-yl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile bridges multiple disciplines—from medicinal chemistry to advanced materials. Its CAS 1820720-64-6 identifier anchors a wealth of research opportunities, answering trending questions about "heterocyclic compound design" and "multifunctional molecular architectures." Future studies may unlock further applications, solidifying its role in cutting-edge science.